Cas no 29886-68-8 (3-(thiophen-3-yl)phenol)

• Product Name: 3-(thiophen-3-yl)phenol
• CAS No: 29886-68-8
• MF: C₁₀H₈OS
• MW: 176.234921455383
• MDL: MFCD06801793
• CID: 1440493
• PubChem ID: 4130343
• Update Time: 2025-04-20

3-(thiophen-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(3-thienyl)-
• 3-thiophen-3-ylphenol
• 3-(thiophen-3-yl)phenol
• 29886-68-8
• DTXSID40399662
• MFCD06801793
• DS-016536
• AKOS004113727
• SCHEMBL4442916
• HUJPVLKOFCTNBS-UHFFFAOYSA-N
• 3-(3-thienyl)phenol
• EN300-841902
• 3-(Thiophen-3-yl)phenol, 95%

• MDL： MFCD06801793
• Inchi： 1S/C10H8OS/c11-10-3-1-2-8(6-10)9-4-5-12-7-9/h1-7,11H
• InChI Key： HUJPVLKOFCTNBS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids